![molecular formula C13H19NO2 B3072937 4-[(3-Methoxyphenyl)methyl]oxan-4-amine CAS No. 1017134-34-7](/img/structure/B3072937.png)
4-[(3-Methoxyphenyl)methyl]oxan-4-amine
Overview
Description
“4-[(3-Methoxyphenyl)methyl]oxan-4-amine” is a chemical compound with the molecular formula C13H19NO2 . It is also known as "4-(3-Methoxybenzyl)tetrahydro-2h-pyran-4-amine" .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a methoxyphenyl group attached to an oxan-4-amine group . The molecular weight of the compound is 221.3 .Scientific Research Applications
Metabolism and Biochemical Pathways
The metabolism of biologically active amines, including compounds similar to "4-[(3-Methoxyphenyl)methyl]oxan-4-amine," has been a significant area of study. These compounds play roles in the central nervous system, with research showing various metabolic pathways involving amine oxidase and the formation of metabolites such as 3-methoxy 4-hydroxyphenyl glycol, which is a metabolite of norepinephrine. Studies have also explored the effects of amine oxidase inhibitors on catecholamine metabolism, indicating the potential for therapeutic applications (Friedhoff & Goldstein, 1962).
Analytical Chemistry
Mass fragmentography has been used to determine levels of dopamine and its metabolites in neurological studies. The sensitivity, specificity, and speed of this method make it valuable for studying the metabolism of compounds like "this compound" in biological systems (Kilts et al., 1977).
Pharmacological Applications
Monoamine oxidase inhibiting activity has been observed in derivatives of "this compound," with implications for treating conditions related to neurotransmitter metabolism. The research in this area suggests potential therapeutic uses for these compounds in neurodegenerative diseases and psychiatric disorders (Ferguson & Keller, 1975).
Dermatological Applications
Derivatives of "this compound" have been studied for their effects on melanin biosynthesis, indicating potential uses in skin whitening treatments. These compounds inhibit tyrosinase activity, which is key to melanin production, and exhibit UV-blocking effects (Choi et al., 2002).
properties
IUPAC Name |
4-[(3-methoxyphenyl)methyl]oxan-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-15-12-4-2-3-11(9-12)10-13(14)5-7-16-8-6-13/h2-4,9H,5-8,10,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXLKDEIHCXIRPK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CC2(CCOCC2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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